Cas no 51175-62-3 ( )

  structure
  structure
Product Name: 
CAS No:51175-62-3
MF:C12H22O
MW:182.302484035492
CID:934931
PubChem ID:94327
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-cyclohexylcyclohexan-1-ol
    • (+/-)cis-2-chlorocyclopentylamine
    • (+-)-2c-cyclohexyl-cyclohexan-r-ol
    • (+-)-cis-2-Chlor-1-amino-cyclopentan
    • (+-)-cis-2-chloro-1-amino-cyclopentane
    • (+-)-cis-2-Hydroxy-bicyclohexyl
    • 2-chlorocyclopentylamine
    • AC1MCQP1
    • AG-A-41503
    • AGN-PC-00354S
    • cis-1-Cyclohexyl-cyclohexanol-(2)
    • cis-2-cyclohexyl-cyclo
    • cis-Bicyclohexyl-2-ol
    • CTK2D0691
    • Cyclopentanamine, 2-chloro-
    • DL-cis-1-Amino-2-chlor-cyclopentan
    • OR22902
    • SureCN5528953
    • 2-Cyclohexylcyclohexanol
    • (1,1'-Bicyclohexyl)-2-ol
    • EN300-1623878
    • Caswell No. 271
    • CS-0155333
    • D89257
    • AI3-01023
    • [1,1'-Bi(cyclohexan)]-2-ol
    • Q27276888
    • AS-58223
    • NSC-6094
    • E59L8NAX9O
    • NSC-245150
    • AKOS009158680
    • UNII-E59L8NAX9O
    • [Bicyclohexyl]-2-ol
    • MFCD00021278
    • NSC245150
    • EPA Pesticide Chemical Code 065001
    • J101.933C
    • NSC 6094
    • 51175-62-3
    • DTXSID2041414
    • [1,1'-bi(cyclohexane)]-2-ol
    • SCHEMBL788170
    • (Bicyclohexyl)-2-ol
    • NS00035860
    • bi(cyclohexan)-2-ol
    • 6531-86-8
    • NSC6094
    • EINECS 229-430-9
    • [1,1'-Bicyclohexyl]-2-ol
    • DS-013182
    • Cyclohexanol, 2-cyclohexyl-
    •  
    • Inchi: 1S/C12H22O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h10-13H,1-9H2
    • InChI Key: YTWWBKKPWACPPB-UHFFFAOYSA-N
    • SMILES: OC1CCCCC1C1CCCCC1

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 3.11780
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